Cas no 27604-20-2 (5-chloro-6-(dimethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one)

• Product Name: 5-chloro-6-(dimethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CAS No: 27604-20-2
• MF: C₇H₈ClN₅O
• MW: 213.624319076538
• CID: 2114999
• Update Time: 2023-11-19

5-chloro-6-(dimethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(dimethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CID 129415812
• 2H-Imidazo[4,5-b]pyrazin-2-one, 5-chloro-6-(dimethylamino)-1,3-dihydro-

• Inchi： 1S/C7H8ClN5O/c1-13(2)6-3(8)9-4-5(10-6)12-7(14)11-4/h1-2H3,(H2,9,10,11,12,14)
• InChI Key： TXZBNABBZFUHMA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)NC(N2)=O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 262.4±50.0 °C(Predicted)
• pka: 2.59±0.20(Predicted)